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Abstract
Physagulide J is a naturally occurring withanolide, a class of C28 steroidal lactones, isolated

from Physalis angulata L. This technical guide provides a comprehensive overview of the

discovery, natural source, and key experimental data related to Physagulide J. The

information presented herein is intended to serve as a valuable resource for researchers in

natural product chemistry, pharmacology, and drug discovery.

Discovery and Natural Source
Physagulide J was identified as a known withanolide during a phytochemical investigation of

Physalis angulata L., a plant belonging to the Solanaceae family. This research, conducted by

Sun C.P. et al. and published in the Journal of Natural Products in 2016, led to the isolation and

characterization of numerous withanolides, including 16 new compounds and 12 known ones,

of which Physagulide J was one.[1]

Physalis angulata L., commonly known as "cutleaf groundcherry" or "wild tomato," is an annual

herb found in tropical and subtropical regions. It has a history of use in traditional medicine for

treating various ailments, which has prompted scientific investigation into its chemical

constituents and their biological activities. The plant is a rich source of withanolides and

physalins, which have demonstrated a range of pharmacological effects, including anti-

inflammatory and cytotoxic properties.
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Chemical and Physical Properties
The fundamental properties of Physagulide J are summarized in the table below.

Property Value

Chemical Formula C₃₀H₄₀O₇

Molecular Weight 512.63 g/mol

Compound Class Withanolide

Natural Source Physalis angulata L. (Solanaceae)

CAS Number 1496524-09-4

Experimental Protocols
The following sections detail the generalized experimental procedures for the isolation and

characterization of withanolides from Physalis angulata, as would have been employed for

Physagulide J.

Extraction and Isolation
A general workflow for the extraction and isolation of withanolides from Physalis angulata is

depicted in the following diagram. This process typically involves solvent extraction followed by

a series of chromatographic separations to isolate individual compounds.

Dried and powdered
Physalis angulata

Solvent Extraction
(e.g., CHCl₃/MeOH) Crude Extract Solvent Partitioning

(e.g., n-Hexane, EtOAc, n-BuOH) EtOAc Fraction Column Chromatography
(Silica gel, Sephadex LH-20) Fractions Preparative HPLC Physagulide J

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Physagulide J.

Protocol:

Plant Material Preparation: The aerial parts of Physalis angulata are collected, dried, and

ground into a fine powder.
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Extraction: The powdered plant material is extracted exhaustively with a solvent system,

typically a mixture of chloroform and methanol (CHCl₃/MeOH), at room temperature. The

solvent is then evaporated under reduced pressure to yield a crude extract.

Fractionation: The crude extract is suspended in water and subjected to sequential

partitioning with solvents of increasing polarity, such as n-hexane, ethyl acetate (EtOAc), and

n-butanol (n-BuOH). The withanolides are typically concentrated in the EtOAc fraction.

Column Chromatography: The bioactive fraction (e.g., EtOAc) is subjected to repeated

column chromatography on silica gel and Sephadex LH-20. Elution is performed with

gradient solvent systems (e.g., CHCl₃/acetone, MeOH/H₂O) to separate the components into

several smaller fractions.

Purification: The fractions containing the target compound are further purified by preparative

High-Performance Liquid Chromatography (HPLC) to yield pure Physagulide J.

Structure Elucidation
The chemical structure of Physagulide J was confirmed by comparing its spectroscopic data

with previously reported values. The primary techniques used for structure elucidation of

withanolides are:

Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry

(HRESIMS) is used to determine the exact molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra provide

detailed information about the carbon-hydrogen framework of the molecule. 2D NMR

techniques such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single

Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are employed

to establish the connectivity of atoms within the molecule and to assign all proton and carbon

signals unequivocally.

The following table presents the reported ¹H and ¹³C NMR spectroscopic data for Physagulide
J.
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Position ¹³C (δc) ¹H (δH, mult., J in Hz)

1 203.4 -

2 128.5 5.98, d (10.1)

3 142.1 6.80, m

4 35.2 2.65, m; 2.45, m

5 79.8 3.35, d (2.9)

6 57.8 3.15, d (2.9)

7 31.5 1.85, m; 1.65, m

8 30.2 2.10, m

9 37.5 1.95, m

10 50.1 -

11 22.5 1.75, m; 1.55, m

12 38.9 1.90, m; 1.45, m

13 44.8 -

14 82.1 3.95, t (8.0)

15 25.8 2.25, m; 1.80, m

16 30.1 2.05, m

17 51.5 2.55, m

18 12.3 1.20, s

19 19.5 1.25, s

20 78.5 4.40, dd (12.5, 3.5)

21 12.1 1.15, d (7.0)

22 166.5 -

23 31.8 2.30, m; 1.70, m

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


24 78.2 4.85, m

25 32.5 1.98, m

26 20.5 1.95, s

27 14.8 1.85, s

28 21.2 1.30, s

OAc-14 170.1 -

OAc-14 21.1 2.08, s

Note: NMR data is typically recorded in CDCl₃ and chemical shifts (δ) are reported in ppm

relative to TMS.

Biological Activity
Withanolides isolated from Physalis angulata have demonstrated significant biological

activities, including antiproliferative and anti-inflammatory effects. While the primary study by

Sun et al. did not report specific IC₅₀ values for Physagulide J, related withanolides from the

same study showed potent activities.

Antiproliferative Activity
Several withanolides from P. angulata exhibited antiproliferative effects against a panel of

human cancer cell lines. The general methodology for assessing this activity is the MTT (3-

(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Seed cancer cells
in 96-well plate

Treat with Physagulide J
(various concentrations) Incubate (e.g., 72h) Add MTT solution Incubate for formazan

crystal formation
Add solubilizing agent

(e.g., DMSO)
Measure absorbance

(e.g., at 570 nm) Calculate IC₅₀ value

Click to download full resolution via product page

Figure 2: Workflow of the MTT assay for antiproliferative activity.

Anti-inflammatory Activity
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The anti-inflammatory potential of withanolides is often evaluated by their ability to inhibit nitric

oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW

264.7). The amount of nitrite, a stable product of NO, is measured using the Griess reagent.

Seed RAW 264.7 cells
in 96-well plate Pre-treat with Physagulide J Stimulate with LPS Incubate (e.g., 24h) Collect cell supernatant Add Griess reagent Measure absorbance

(e.g., at 540 nm) Calculate IC₅₀ value

Click to download full resolution via product page

Figure 3: Workflow for the nitric oxide inhibition assay.

Conclusion and Future Perspectives
Physagulide J, a withanolide from Physalis angulata, is part of a class of natural products with

demonstrated potential for the development of new therapeutic agents, particularly in the areas

of oncology and inflammatory diseases. The detailed experimental data and protocols provided

in this guide offer a foundation for further research into the specific mechanisms of action and

therapeutic applications of Physagulide J. Future studies should focus on elucidating the

specific signaling pathways modulated by this compound to better understand its biological

activity and to explore its potential as a drug lead.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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